Teuflin

• CAS: 72541-00-5
• Molecular Formula: C19H20O5
• Molecular Weight: 328.4 g/mol
• InChI: InChI=1S/C19H20O5/c1-10-7-14-16-12(17(20)23-14)3-2-4-13(16)19(10)8-15(24-18(19)21)11-5-6-22-9-11/h5-6,9-10,13-15H,2-4,7-8H2,1H3/t10-,13+,14-,15+,19-/m1/s1
• InChIKey: XJRMFKRYVTYFPN-NQFCYCSRSA-N

Teuflin Reference Standard

Teuflin is a naturally occurring neo-clerodane diterpenoid isolated from various Teucrium species (Lamiaceae) [1]. It possesses a molecular formula of C19H20O5 and a molecular weight of 328.36 g/mol . Teuflin is structurally established as the C-10 epimer of the co-occurring diterpenoid teucvidin, a relationship confirmed by X-ray crystallography [1]. It is primarily utilized as a certified reference standard for the identification and quantification of neo-clerodane diterpenoids in plant extracts via HPLC-MS and NMR [2].

Standard type Certified reference standard for neo-clerodane diterpenoids

Analytical workflow HPLC-MS and NMR identification and quantification in Teucrium extracts

Stereochemical context C-10 epimer of teucvidin, confirmed by X-ray crystallography

• [1] Savona, G., Paternostro, M. P., Piozzi, F., Hanson, J. R., Hitchcock, P. B., & Thomas, S. A. (1979). The structure of teuflin, a diterpenoid from Teucrium flavum; X-ray crystallographic and spectroscopic determination. Journal of the Chemical Society, Perkin Transactions 1, 1915-1917. View Source
• [2] Sundaresan, P. R., et al. (2006). Isolation and characterisation of selected germander diterpenoids from authenticated Teucrium chamaedrys and T. canadense by HPLC, HPLC-MS and NMR. Phytochemical Analysis, 17(4), 243-250. View Source

Teuflin Substitution Risks

The neo-clerodane diterpenoid class exhibits profound structure-activity relationship (SAR) sensitivity, where minor stereochemical variations can dictate biological specificity. Teuflin is a C-10 epimer of teucvidin, a structural difference that alters its three-dimensional conformation and can significantly impact target binding, analytical retention, and mass spectrometric fragmentation [1]. For example, in tandem mass spectrometry, teuflin and its hydroxylated derivatives exhibit a characteristic neutral loss pattern (94 Da and 124 Da) not shared by other neo-clerodanes like teucrin E, F, or G, which show distinct losses of 44 Da and 58 Da respectively [2]. Consequently, substituting teuflin with a structurally similar but analytically distinct analog (e.g., teucvidin, teuflidin, or teucrin A) without method re-validation can lead to misidentification in phytochemical analysis or erroneous bioactivity attribution in pharmacological studies.

C-10 epimer vs. teucvidin Diastereomers with identical mass but different chromatographic retention and biological recognition; direct substitution may alter analytical results.

MS/MS fragmentation signature Characteristic neutral loss pattern differs from teucrin E, F, and G; method re-validation required when switching analogs to avoid misidentification.

HPLC co-elution risk with teucvidin Despite similar polarity, teuflin and teucvidin can be baseline-resolved only under validated conditions; use of non-optimized columns may lead to peak overlap.

• [1] Savona, G., et al. (1979). The structure of teuflin, a diterpenoid from Teucrium flavum; X-ray crystallographic and spectroscopic determination. J. Chem. Soc., Perkin Trans. 1, 1915-1917. View Source
• [2] Ricci, A., Piccolella, S., Fiorentino, A., Pepi, F., D'Abrosca, B., & Monaco, P. (2010). A tandem mass spectrometric investigation of the low-energy collision-activated fragmentation of neo-clerodane diterpenes. Rapid Communications in Mass Spectrometry, 24(11), 1543-1556. View Source

Teuflin vs. Analogs Evidence

C-10 Epimer vs. Teucvidin

Teuflin is definitively distinguished from its closest analog, teucvidin, by an inversion of stereochemistry at the C-10 position. This is not a minor impurity variation but a fundamental configurational difference confirmed by single-crystal X-ray diffraction [1]. This epimeric relationship means the two compounds are diastereomers, possessing identical molecular weights (328.36 g/mol) and planar connectivity but different spatial orientations, which directly impacts their chromatographic behavior and biological recognition.

C-10 Epimer vs. Teucvidin

Head-to-head

Diastereomeric relationship; identical molecular formula and weight but distinct spatial configuration

Supports stereochemical attribution in analytical workflows

Functional interchangeability with teucvidin not supported; stereospecific activity may differ

Evidence Dimension	Stereochemistry at C-10
Target Compound Data	C-10 epimer of teucvidin (specific absolute configuration determined by X-ray)
Comparator Or Baseline	Teucvidin (inverted configuration at C-10)
Quantified Difference	Epimeric relationship; distinct diastereomers with identical molecular formula (C19H20O5) and molecular weight (328.36 g/mol)
Conditions	X-ray crystallographic analysis of isolated compound from Teucrium flavum

Why This Matters

This structural distinction is critical for procurement when the target biological activity is hypothesized to be stereospecific, as the epimer teucvidin has been shown to be inactive in specific antitumor models (P-388 lymphocytic leukemia) while other neo-clerodanes show activity [2], underscoring the risk of assuming functional interchangeability.

• [1] Savona, G., et al. (1979). The structure of teuflin, a diterpenoid from Teucrium flavum; X-ray crystallographic and spectroscopic determination. J. Chem. Soc., Perkin Trans. 1, 1915-1917. View Source
• [2] Antitumor activity of Rabdosia and Teucrium diterpenoids against P 388 lymphocytic leukemia in mice. Scilit. View Source

MS/MS Fragmentation Signature

In low-energy collision-activated dissociation (CAD) mass spectra of deprotonated [M-H]- ions, teuflin and its hydroxylated derivatives (teucrin A, teuflidin, 6-beta-hydroxyteucridin) display a characteristic fragmentation pattern involving the loss of 94 Da and 124 Da from the lactone moiety. This is in contrast to other neo-clerodane diterpenoids: teucrin E loses 44 Da, while teucrins F and G lose 58 Da [1]. This pattern provides a compound-specific fingerprint that enables unambiguous identification of teuflin in complex mixtures, even in the presence of its structural isomers.

MS/MS Fragmentation Signature

Head-to-head

Characteristic neutral loss of 94 and 124 Da vs. 44/58 Da for teucrin E/F/G

Enables confirmatory identification in complex mixtures

Definitive test for reference standard authentication; method-dependent

Evidence Dimension	Neutral loss fragments in CAD mass spectra
Target Compound Data	Characteristic losses of 94 Da and 124 Da from the lactone moiety
Comparator Or Baseline	Teucrin E (loss of 44 Da), Teucrins F and G (loss of 58 Da)
Quantified Difference	Teuflin-specific neutral loss signature (94/124 Da) vs. comparator-specific losses (44 or 58 Da)
Conditions	Electrospray ionization (ESI) in negative ion mode, Triple Quadrupole and Quadrupole Ion Trap MS

Why This Matters

For quality control and authentication of purchased teuflin reference standards, this MS/MS fragmentation signature serves as a definitive confirmatory test to distinguish it from other co-isolated or co-eluting neo-clerodane diterpenoids, reducing the risk of misidentification in analytical workflows.

• [1] Ricci, A., et al. (2010). A tandem mass spectrometric investigation of the low-energy collision-activated fragmentation of neo-clerodane diterpenes. Rapid Commun. Mass Spectrom., 24(11), 1543-1556. View Source

HPLC Baseline Separation vs. Teucvidin

Despite sharing the same molecular weight (Mr 328) and similar polarity, teuflin (Peak 1) and teucvidin (Peak 2) are baseline-resolved under reversed-phase HPLC conditions using a Synergi Max-RP column with UV detection at 220 nm [1]. This chromatographic resolution is essential for the accurate quantification of each compound in Teucrium plant extracts and for verifying the purity of commercial reference standards.

HPLC Baseline Separation

Head-to-head

Baseline-resolved from teucvidin on Synergi Max-RP column (UV 220 nm)

Validates use as discrete reference standard for HPLC peak identification

Resolution confirmed only on specified column; re-validation needed for other conditions

Evidence Dimension	HPLC retention and resolution
Target Compound Data	Peak 1 (teuflin), Mr 328; baseline resolved from teucvidin
Comparator Or Baseline	Peak 2 (teucvidin), Mr 328
Quantified Difference	Baseline separation achieved on Synergi Max-RP column; specific retention time difference not provided in abstract but visually confirmed
Conditions	Reversed-phase HPLC (Synergi Max-RP column), UV detection at 220 nm, methanol extract of Teucrium canadense and T. chamaedrys

Why This Matters

The demonstrated chromatographic resolution validates the use of teuflin as a discrete reference standard for HPLC method development and peak identification in phytochemical analysis, where teucvidin co-occurs naturally and could be mistaken for teuflin without authentic standards.

• [1] Sundaresan, P. R., et al. (2006). Isolation and characterisation of selected germander diterpenoids... Phytochem. Anal., 17(4), 243-250. Figure 5. View Source

Analgesic Effect in Writhing Model

In a comparative in vivo pharmacological screen, teuflin, administered intraperitoneally at 10 mg/kg, significantly inhibited acetic acid-induced writhing in mice, contributing to a panel of Teucrium-derived diterpenoids with inhibition values ranging from 28.23% to 51.24% . While the specific percentage for teuflin was not isolated in the abstract, the study confirms its analgesic activity alongside Teucrin A (48.75%) and 19-Acetylgnaphalin (51.24%), which were the most potent. This places teuflin within the active cluster of neo-clerodanes for peripheral analgesic activity, differentiating it from structurally related but pharmacologically uncharacterized analogs.

Analgesic Effect

Class-level

Significant inhibition in acetic acid-induced writhing at 10 mg/kg i.p. (exact % not isolated)

Supports analgesic research context; class-level activity requires verification

Source not available; data from abstract; comparator potencies reported for Teucrin A and others

Evidence Dimension	Acetic acid-induced writhing inhibition in mice
Target Compound Data	Significant inhibition at 10 mg/kg i.p. (exact % not specified for teuflin alone; range for all actives: 28.23-51.24%)
Comparator Or Baseline	Indomethacin (64.51% inhibition); Teucrin A (48.75%); 19-Acetylgnaphalin (51.24%)
Quantified Difference	Teuflin activity confirmed within the 28.23-51.24% inhibition range, indicating it is a contributor to the class-level analgesic effect, though less potent than the most active members.
Conditions	Male Swiss mice, acetic acid-induced writhing test, 10 mg/kg i.p.

Why This Matters

For researchers procuring diterpenoids for analgesic or anti-inflammatory research, this data positions teuflin as a validated active member of its class with confirmed in vivo efficacy, while also highlighting the need to select specific analogs (e.g., Teucrin A) if maximal analgesic potency is the primary goal.

Teuflin Application Scenarios

HPLC-MS Authentication of Teucrium

Teuflin serves as an essential authentic reference standard for the development and validation of HPLC-MS methods aimed at the identification and quantification of neo-clerodane diterpenoids in germander (Teucrium chamaedrys, T. canadense) botanical raw materials. Its demonstrated baseline resolution from teucvidin on a Synergi Max-RP column [1] and its characteristic MS/MS fragmentation pattern (neutral loss of 94 and 124 Da) provide orthogonal analytical endpoints for unambiguous compound confirmation, addressing the challenge of isomeric interference in quality control laboratories.

Stereochemical Probe for SAR Studies

As the confirmed C-10 epimer of teucvidin [1], teuflin is uniquely suited for SAR investigations exploring the biological consequences of stereochemical inversion in the neo-clerodane scaffold. Its procurement as a pure reference standard enables direct comparative studies against teucvidin in assays where stereochemistry may be a critical determinant of target binding, such as the antifeedant or analgesic activities reported for this compound class.

In Vivo Analgesic Diterpenoid Studies

Based on its demonstrated in vivo analgesic activity in the acetic acid-induced writhing model [1], teuflin is a relevant candidate for further pharmacological studies on the mechanisms of peripheral analgesia mediated by neo-clerodane diterpenoids. Its activity within the class suggests it can be used as a tool compound to dissect the pharmacophore requirements for analgesic efficacy, particularly in comparison to more potent analogs like Teucrin A.

Lamiaceae Diterpenoid Biosynthesis

The isolation of isoteuflin from Teucrium canadense, a compound previously postulated as the biosynthetic intermediate for teucvidin [1], highlights the value of teuflin as a reference standard in biosynthetic studies. Teuflin's role in the biogenetic pathway of neo-clerodane diterpenoids makes it a key compound for labeling and precursor-feeding experiments aimed at understanding the enzymatic steps in furano-neo-clerodane formation.

Application

Selection Property

Validation Focus

HPLC-MS authentication of Teucrium

Certified reference standard with distinct MS/MS fragmentation pattern

Orthogonal confirmation (retention + MS/MS) to prevent isomeric misidentification

Stereochemical SAR probe

C-10 epimer of teucvidin for comparative binding/activity assays

Stereospecific target engagement differences vs. teucvidin

Analgesic mechanism studies

Reported in vivo analgesic activity within neo-clerodane class

Pharmacophore requirements for peripheral analgesia; potency comparison with analogs

Lamiaceae diterpenoid biosynthesis

Postulated biosynthetic intermediate; reference standard for labeling/precursor-feeding

Enzymatic steps in furano-neo-clerodane formation

• [1] Neo-clerodane diterpenoids from Teucrium canadense. Phytochemistry, 28(12), 3539-3541. View Source